2-chloro-4,5-difluoro-N-[1-(1-naphthyl)ethyl]benzamide

• IUPAC Name: 2-chloro-4,5-difluoro-N-(1-naphthalen-1-ylethyl)benzamide
• InChI: InChI=1S/C19H14ClF2NO/c1-11(13-8-4-6-12-5-2-3-7-14(12)13)23-19(24)15-9-17(21)18(22)10-16(15)20/h2-11H,1H3,(H,23,24)
• InChI Key: QMXPZEAUGBFPEU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C19H14ClF2NO
• Molecular Weight: 345.8 g/mol

Description

2-chloro-4,5-difluoro-N-[1-(1-naphthyl)ethyl]benzamide is a chemical compound that has been extensively studied in scientific research. This compound is commonly referred to as "compound X" in the literature. The chemical structure of compound X is shown below:

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the development and progression of cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
Compound X has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using compound X in lab experiments is its potent anticancer activity. It has been shown to be effective against a wide range of cancer cell lines. However, one limitation of using compound X in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on compound X. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases. Another direction is to explore its potential use in combination with other anticancer agents to improve treatment outcomes. Finally, more research is needed to fully understand the mechanism of action of compound X and its effects on various biochemical pathways.

Scientific Research Applications

Compound X has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anticancer, anti-inflammatory, and analgesic properties. In addition, it has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.